6-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
Overview
Description
This compound belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities. The chemical structure incorporates elements of isoquinoline and thiazolo[3,2-a]pyrimidinone, making it a candidate for pharmacological studies. Although specific literature on this compound is scarce, related structures have been synthesized and evaluated for various biological activities.
Synthesis Analysis
The synthesis of related thiazolo[3,2-a]pyrimidin-5-one derivatives typically involves one-pot, multi-component reactions that offer operational simplicity and high yields. For instance, a method for synthesizing fused 5H-furo[2,3-d]thiazolo[3,2-a]pyrimidin-5-ones from isoquinolinium N-ylides, aromatic aldehydes, and heterocyclic 1,3-dicarbonyl compounds has been demonstrated, showcasing the versatility and efficiency of such synthetic approaches (Tabibi, Esmaeili, & Mague, 2021).
Molecular Structure Analysis
The structure of thiazolo[3,2-a]pyrimidin-5-one derivatives is confirmed through various spectroscopic methods, including IR, NMR, and mass spectrometry, alongside X-ray diffraction analysis. These techniques ensure the accurate determination of molecular configuration and the establishment of the compound's structural integrity (Elokhina et al., 1996).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds, such as pyridopyrimidines, have been known to target several therapeutic targets . For instance, some pyridopyrimidine drugs inhibit dihydrofolate reductase (DHFR) with high affinity .
Mode of Action
It’s worth noting that pyridopyrimidine drugs, which share a similar structure, inhibit dhfr, thereby reducing the quantity of tetrahydrofolate necessary for the synthesis of pyrimidine and purine . This inhibition stops the synthesis of RNA and DNA, leading to the death of cancer cells .
Biochemical Pathways
The inhibition of dhfr by similar compounds affects the folate pathway, which is crucial for the synthesis of nucleotides and certain amino acids .
Result of Action
Similar compounds that inhibit dhfr lead to the cessation of rna and dna synthesis, resulting in the death of cancer cells .
properties
IUPAC Name |
6-(3,4-dihydro-1H-isoquinoline-2-carbonyl)-3-phenyl-[1,3]thiazolo[3,2-a]pyrimidin-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N3O2S/c26-20(24-11-10-15-6-4-5-9-17(15)13-24)18-12-23-22-25(21(18)27)19(14-28-22)16-7-2-1-3-8-16/h1-9,12,14H,10-11,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJMPABDKXGZYBQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C(=O)C3=CN=C4N(C3=O)C(=CS4)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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